Cas no 2170562-63-5 (1α, 2α-diacetoxy-8β-isobutanoyloxy-9α-benzoyloxy-15-β-(β-furancarbonyloxy)-4β, 6β-dihydroxy-β-dihydroagarofuran)

• Product Name: 1α, 2α-diacetoxy-8β-isobutanoyloxy-9α-benzoyloxy-15-β-(β-furancarbonyloxy)-4β, 6β-dihydroxy-β-dihydroagarofuran
• CAS No: 2170562-63-5
• MF: C₃₅H₄₂O₁₄
• MW: 686.70
• CID: 5145459
• Update Time: 2024-03-01

1α, 2α-diacetoxy-8β-isobutanoyloxy-9α-benzoyloxy-15-β-(β-furancarbonyloxy)-4β, 6β-dihydroxy-β-dihydroagarofuran Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, [(3S,4S,5S,5aS,6R,7S,9S,9aS,10R)-6,7-bis(acetyloxy)-5-(benzoyloxy)octahydro-9,10-dihydroxy-2,2,9-trimethyl-4-(2-methyl-1-oxopropoxy)-5aH-3,9a-methano-1-benzoxepin-5a-yl]methyl ester
• 1α, 2α-diacetoxy-8β-isobutanoyloxy-9α-benzoyloxy-15-β-(β-furancarbonyloxy)-4β, 6β-dihydroxy-β-dihydroagarofuran

• Inchi： 1S/C35H42O14/c1-18(2)29(39)47-25-24-26(38)35(49-32(24,5)6)33(7,42)16-23(45-19(3)36)27(46-20(4)37)34(35,17-44-31(41)22-14-11-15-43-22)28(25)48-30(40)21-12-9-8-10-13-21/h8-15,18,23-28,38,42H,16-17H2,1-7H3/t23-,24+,25-,26+,27-,28+,33-,34-,35-/m0/s1
• InChI Key： QYVOMKOLKLKPGK-OMIMTSDJSA-N
• SMILES： O1C=CC=C1C(OC[C@@]12[C@@H](OC(C)=O)[C@@H](OC(C)=O)C[C@@](O)(C)[C@]31[C@H](O)[C@@]([H])([C@H](OC(=O)C(C)C)[C@H]2OC(=O)C1=CC=CC=C1)C(C)(C)O3)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives